Cas no 34114-04-0 ((6Z)-3-(5-tert-butyl-1,3-benzoxazol-2-yl)-6-(5-tert-butyl-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,4-diene-1-thione)

• Product Name: (6Z)-3-(5-tert-butyl-1,3-benzoxazol-2-yl)-6-(5-tert-butyl-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,4-diene-1-thione
• CAS No: 34114-04-0
• MF: C₂₈H₂₈N₂O₂S
• MW: 456.599125862122
• CID: 1462633
• PubChem ID: 186598
• Update Time: 2025-04-20

(6Z)-3-(5-tert-butyl-1,3-benzoxazol-2-yl)-6-(5-tert-butyl-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,4-diene-1-thione Chemical and Physical Properties

Names and Identifiers

• (6Z)-3-(5-tert-butyl-1,3-benzoxazol-2-yl)-6-(5-tert-butyl-1,3-benzoxazol-2(3H)-ylidene)cyclohexa-2,4-diene-1-thione
• 2,5-Bis(5-(tert-butyl)benzo[d]oxazol-2-yl)benzenethiol
• 2,5-bis(5'-tert-butyl-2'-benzoxazolyl)thiophene
• 34114-04-0
• Benzenethiol, 2,5-bis(5-tert-butyl-2-benzoxazolyl)-
• SCHEMBL5664702

• Inchi： 1S/C28H28N2O2S/c1-27(2,3)17-8-11-22-20(14-17)29-25(31-22)16-7-10-19(24(33)13-16)26-30-21-15-18(28(4,5)6)9-12-23(21)32-26/h7-15,33H,1-6H3
• InChI Key： HVHUPWGZKSHWMT-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1C1=NC2=C(C=CC(=C2)C(C)(C)C)O1)C1=NC2=C(C=CC(=C2)C(C)(C)C)O1

Computed Properties

• Exact Mass: 456.18734
• Monoisotopic Mass: 456.187149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4
• XLogP3: 8.4

Experimental Properties

• Density: 1.25
• Boiling Point: 505°C at 760 mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.674
• PSA: 47.29